Cas no 534-47-4 (D-Streptamine,4-O-(2-amino-2-deoxy-a-D-glucopyranosyl)-2-deoxy-)
D-Streptamine,4-O-(2-amino-2-deoxy-a-D-glucopyranosyl)-2-deoxy- Chemical and Physical Properties
Names and Identifiers
-
- D-Streptamine,4-O-(2-amino-2-deoxy-a-D-glucopyranosyl)-2-deoxy-
- (2R,3S,4R,5R,6S)-5-amino-6-[(1R,2R,3S,4R,6S)-4,6-diamino-2,3-dihydroxycyclohexyl]oxy-2-(hydroxymethyl)oxane-3,4-diol
- paromamine
- C01743
- (1R)-O4-(2-amino-2-deoxy-alpha-D-glucopyranosyl)-2-deoxy-streptamine
- 4-O-(2-AMINO-2-DEOXY-.ALPHA.-D-GLUCOPYRANOSYL)-2-DEOXY-D-STREPTAMINE
- (1R,2R,3S,4R,6S)-4,6-diamino-2,3-dihydroxycyclohexyl 2-amino-2-deoxy-alpha-D-glucopyranoside
- D-STREPTAMINE, 4-O-(2-AMINO-2-DEOXY-.ALPHA.-D-GLUCOPYRANOSYL)-2-DEOXY-
- 4-O-(2-amino-2-deoxy-alpha-D-glucopyranosyl)-2-deoxy-D-streptamine
- NEOMYCIN SULFATE IMPURITY D [EP IMPURITY]
- DTXSID20968057
- D-Streptamine, 4-O-(2-amino-2-deoxy-alpha-D-glucopyranosyl)-2-deoxy-
- SCHEMBL14495298
- 534-47-4
- GENTAMINE A
- .ALPHA.-D-GLUCOPYRANOSIDE, 2-DEOXY-D-STREPTAMINE-4 2-AMINO-2-DEOXY-
- WGK534PM7Q
- CHEBI:7933
- UNII-WGK534PM7Q
- 4,6-Diamino-2,3-dihydroxycyclohexyl 2-amino-2-deoxyhexopyranoside
- CHEMBL606552
- Neomycin D
- D5E
- Q27107621
- 4-O-.ALPHA.-D-GLUCOSAMINYL-2-DEOXYSTREPTAMINE
-
- Inchi: 1S/C12H25N3O7/c13-3-1-4(14)11(10(20)7(3)17)22-12-6(15)9(19)8(18)5(2-16)21-12/h3-12,16-20H,1-2,13-15H2/t3-,4+,5-,6-,7+,8-,9-,10-,11-,12-/m1/s1
- InChI Key: JGSMDVGTXBPWIM-HKEUSBCWSA-N
- SMILES: O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)N)[C@H]1[C@@H]([C@H]([C@@H](C[C@@H]1N)N)O)O
Computed Properties
- Exact Mass: 323.16925015g/mol
- Monoisotopic Mass: 323.16925015g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 377
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -5.1
- Topological Polar Surface Area: 198Ų
D-Streptamine,4-O-(2-amino-2-deoxy-a-D-glucopyranosyl)-2-deoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Biosynth | OP31113-5 g |
Paromamine |
534-47-4 | 5g |
$1,732.50 | 2023-01-03 | ||
| Biosynth | OP31113-10 g |
Paromamine |
534-47-4 | 10g |
$2,887.50 | 2023-01-03 |
D-Streptamine,4-O-(2-amino-2-deoxy-a-D-glucopyranosyl)-2-deoxy- Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on D-Streptamine,4-O-(2-amino-2-deoxy-a-D-glucopyranosyl)-2-deoxy-
Comprehensive Analysis of D-Streptamine,4-O-(2-amino-2-deoxy-a-D-glucopyranosyl)-2-deoxy- (CAS No. 534-47-4)
D-Streptamine,4-O-(2-amino-2-deoxy-a-D-glucopyranosyl)-2-deoxy- (CAS No. 534-47-4) is a structurally complex aminoglycoside derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique glycosidic linkage between D-streptamine and a modified glucose moiety, serves as a critical intermediate in the synthesis of advanced therapeutic agents. Its molecular architecture, featuring both amino and deoxy functionalities, enables interactions with biological targets, making it a subject of interest in drug development and molecular biology studies.
The compound's relevance extends to contemporary research trends, including antibiotic resistance and targeted drug delivery. With the rising global concern over antimicrobial resistance (AMR), derivatives of D-Streptamine are being explored for their potential to overcome resistant bacterial strains. Researchers are particularly interested in how modifications to the 2-amino-2-deoxy-a-D-glucopyranosyl component could enhance binding affinity to ribosomal RNA, a mechanism pivotal to aminoglycoside efficacy. Additionally, its role in glycobiology—studying carbohydrate-mediated biological processes—aligns with the growing focus on glycosylation in cancer immunotherapy and vaccine development.
From a synthetic chemistry perspective, CAS No. 534-47-4 presents challenges and opportunities. The stereochemistry of the a-D-glucopyranosyl linkage demands precise enzymatic or chemical methods for synthesis, a topic frequently searched in academic databases like SciFinder and Reaxys. Recent advancements in enzymatic glycosylation, such as using glycosyltransferases, have improved yields and selectivity for similar compounds, addressing a common pain point in industrial-scale production. This aligns with the broader demand for sustainable and efficient synthetic protocols, a recurring theme in green chemistry forums.
Analytical characterization of D-Streptamine,4-O-(2-amino-2-deoxy-a-D-glucopyranosyl)-2-deoxy- employs techniques like NMR spectroscopy and mass spectrometry, which are frequently queried in scientific search engines. The compound’s spectral data (e.g., chemical shifts for the anomeric proton) serve as benchmarks for validating synthetic analogs. Furthermore, its stability under physiological conditions is a hot topic in pharmacokinetics studies, especially for researchers investigating half-life extension strategies for aminoglycosides—a niche yet high-impact area in drug design.
In biotechnology applications, this compound’s potential extends to enzyme inhibition studies. For instance, its structural similarity to substrates of glycosidases makes it a candidate for inhibitor design, a subject trending in enzyme engineering communities. Computational modeling searches often include terms like "D-Streptamine derivative docking" or "aminoglycoside-enzyme interactions," reflecting the intersection of informatics and experimental biochemistry. Such studies are crucial for developing precision therapeutics, a dominant theme in personalized medicine discussions.
Regulatory and safety profiles of CAS No. 534-47-4 are also of interest. While not classified as hazardous, its handling requires standard laboratory precautions—a point emphasized in safety data sheets (SDS) and frequently searched by industrial users. Compliance with Good Manufacturing Practice (GMP) guidelines for its use in pharmaceutical intermediates is another area of focus, particularly for contract research organizations (CROs) navigating quality control requirements.
Emerging applications include its utility in diagnostic probes. The 4-O-(2-amino-2-deoxy-a-D-glucopyranosyl) moiety’s ability to conjugate with fluorescent tags has sparked interest in imaging technologies, such as detecting bacterial infections in vivo. This aligns with the surge in searches for "molecular probes for infection imaging," highlighting translational research opportunities. Moreover, its potential role in glycoconjugate vaccine development—a timely topic post-COVID-19—adds to its multidisciplinary appeal.
To summarize, D-Streptamine,4-O-(2-amino-2-deoxy-a-D-glucopyranosyl)-2-deoxy- exemplifies the convergence of synthetic chemistry, biochemistry, and translational medicine. Its versatility underscores why it remains a staple in research queries related to aminoglycoside optimization, glycosylation techniques, and targeted therapies. As scientific databases and AI-driven literature analysis tools evolve, compounds like this will continue to bridge gaps between fundamental research and clinical innovation.
534-47-4 (D-Streptamine,4-O-(2-amino-2-deoxy-a-D-glucopyranosyl)-2-deoxy-) Related Products
- 59-01-8(Kanamycin A)
- 79645-27-5(Tobramycin Sulfate)
- 1404-04-2(neomycin)
- 119-04-0(Framycetin)
- 4696-76-8(Bekanamycin)
- 148411-57-8(Chitosan oligosaccharide)
- 8063-07-8(kanamycin)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)